Cas no 946668-65-1 (2-(Butan-2-yloxy)-3-chloroaniline)

• Product Name: 2-(Butan-2-yloxy)-3-chloroaniline
• CAS No: 946668-65-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5744311
• PubChem ID: 17605480
• Update Time: 2023-11-11

2-(Butan-2-yloxy)-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(BUTAN-2-YLOXY)-3-CHLOROANILINE
• 2-(Sec-butoxy)-3-chloroaniline
• CS-0284166
• EN300-1294767
• 946668-65-1
• AKOS000101505
• Benzenamine, 3-chloro-2-(1-methylpropoxy)-
• 2-(Butan-2-yloxy)-3-chloroaniline

• Inchi： 1S/C10H14ClNO/c1-3-7(2)13-10-8(11)5-4-6-9(10)12/h4-7H,3,12H2,1-2H3
• InChI Key： ZRKRHVTZOWELFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC(C)CC)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 295.6±20.0 °C(Predicted)
• pka: 3.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers